1-Phenyl-cyclopropanecarbonyl chloride

• IUPAC Name: 1-phenylcyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C10H9ClO/c11-9(12)10(6-7-10)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: NSSCREWKCZJMTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(=O)Cl
• Molecular Formula: C10H9ClO
• DSSTOX Substance ID: DTXSID30375137
• Molecular Weight: 180.63 g/mol
• CAS RN: 63201-02-5

Description

1-Phenyl-cyclopropanecarbonyl chloride is a chemical compound with the molecular formula C10H9ClO and a molecular weight of 180.63. It is used as a biochemical for proteomics research.

Molecular Structure Analysis

The linear formula of 1-Phenyl-cyclopropanecarbonyl chloride is C6H5C3H4COCl.

Chemical Reactions Analysis

While specific reactions involving 1-Phenyl-cyclopropanecarbonyl chloride are not detailed in the available resources, it is known that cyclopropanecarbonyl chloride can be used in the synthesis of various chemical building blocks.

Physical And Chemical Properties Analysis

1-Phenyl-cyclopropanecarbonyl chloride is a liquid at room temperature. It has a refractive index of 1.556 (lit.) and a density of 1.163 g/mL at 25 °C (lit.). It has a boiling point of 108-110 °C/2 mmHg (lit.).

Scientific Research Applications

Reactions of Methylenecyclopropanes

Methylenecyclopropanes, when reacted with phenylsulfenyl chloride or phenylselenyl chloride, yield cyclobut-1-enylsulfanyl)benzene or (cyclobut-1-enylselanyl)benzene, along with ring-opened products in good total yields. These reactions take place at 0 degrees Celsius in various solvents, suggesting a pathway for generating structurally complex products from simpler cyclopropane derivatives. A plausible mechanism for these reactions has been proposed, indicating the potential for diverse synthetic applications (Le‐Ping Liu & M. Shi, 2004).

Intramolecular Reactions Catalyzed by PtCl2

In a study examining the catalytic activity of PtCl2, 5-(2-Furyl)-1-alkynes were reacted to produce phenols. The key intermediate identified was a cyclopropyl platinacarbene complex, suggesting the versatility of cyclopropane derivatives in catalysis and synthesis. This research demonstrates the utility of cyclopropane derivatives in facilitating complex transformations, leading to the formation of valuable chemical products (B. Martín‐Matute et al., 2003).

Development of Chiral Cyclopropane Units

The cyclopropane ring has been used effectively to restrict the conformation of biologically active compounds, thereby improving activity and facilitating the investigation of bioactive conformations. For instance, chiral cyclopropanes bearing two differentially functionalized carbon substituents were developed as key intermediates for synthesizing conformationally restricted analogues of histamine. This underscores the importance of cyclopropane derivatives in designing molecules with specific stereochemical requirements (Yuji Kazuta et al., 2002).

Safety and Hazards

1-Phenyl-cyclopropanecarbonyl chloride is classified as a skin corrosive substance. It causes severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective equipment such as gloves and eye protection should be worn when handling this substance.

Synthesis routes and methods I

Procedure details

1-Phenyl-cyclopropanecarboxylic acid (0.5 g, 3.1 mmol), was dissolved in thionyl chloride (10 eq, 0.031 mol, 3.68 g, 2.3 ml), and refluxed at 80° C. for 1.5 hours. Then excess of thionyl chloride was evaporated on the rotary evaporator which yielded a dark-yellowish liquid (1-phenyl-cyclopropanecarbonyl chloride A), which was then cooled to 0° C., under argon.

Synthesis routes and methods II

Procedure details